Cas no 62141-01-9 (Benzo[f][1,7]naphthyridine, 3,5-dichloro-)

Benzo[f][1,7]naphthyridine, 3,5-dichloro- structure
62141-01-9 structure
Product Name:Benzo[f][1,7]naphthyridine, 3,5-dichloro-
CAS No:62141-01-9
MF:C12H6Cl2N2
MW:249.095440387726
CID:456738
PubChem ID:12323774
Update Time:2025-04-19

Benzo[f][1,7]naphthyridine, 3,5-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Benzo[f][1,7]naphthyridine, 3,5-dichloro-
    • 3,5-dichlorobenzo[f][1,7]naphthyridine
    • DTXSID40489072
    • 62141-01-9
    • Inchi: 1S/C12H6Cl2N2/c13-10-6-5-8-7-3-1-2-4-9(7)15-12(14)11(8)16-10/h1-6H
    • InChI Key: URTOCUHBGAGXAJ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(C=CC(=N2)Cl)=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 247.99098
  • Monoisotopic Mass: 247.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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